Methyl 7-oxo-7H-thiazolo[3,2-a]pyrimidine-5-carboxylate

• IUPAC Name: methyl 7-oxo-[1,3]thiazolo[3,2-a]pyrimidine-5-carboxylate
• InChI: InChI=1S/C8H6N2O3S/c1-13-7(12)5-4-6(11)9-8-10(5)2-3-14-8/h2-4H,1H3
• InChI Key: YPIZITNNUSTRMY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=O)N=C2N1C=CS2
• Molecular Formula: C8H6N2O3S
• Molecular Weight: 210.21 g/mol
• CAS RN: 33304-83-5

Description

“Methyl 7-oxo-7H-thiazolo[3,2-a]pyrimidine-5-carboxylate” is a chemical compound with the linear formula C8H6N2O3S. It has a molecular weight of 210.213. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula C8H6N2O3S. The high selectivity of the intramolecular acylation of S-substituted 3,4-dihydropyrimidines at N3 is likely to be determined by stabilization of the product due to conjugation of the two endocyclic double bonds.

Chemical Reactions Analysis

The proposed reaction mechanism involved nucleophilic attack of the sulfur atom on the electrophilic cationic center with the formation of an intermediate product, which underwent [3,3]-Claisen rearrangement.

Scientific Research Applications

Synthesis and Derivative Formation

• Methyl 7-oxo-7H-thiazolo[3,2-a]pyrimidine-5-carboxylate derivatives exhibit significant potential in biological and pharmacological contexts. An effective methodology for synthesizing these compounds involves catalyst-free, one-pot reactions, enhanced by ultrasound irradiation, showcasing high regioselectivity and broad substrate applicability (Dong & Zhao, 2019).

• The compound's derivatives have been synthesized through various reactions, such as the formation of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines by condensation processes. This demonstrates the versatility and reactivity of the compound in creating a range of heterocyclic structures (Kappe & Roschger, 1989).

• Syntheses of related fused thiazolo derivatives, including pyrido[4′,3′:4,5]thieno[2,3‐d]pyrimidines, further highlight the compound’s role in generating diverse heterocyclic architectures. These syntheses underline the compound's utility in producing complex molecular structures with potential bioactivity (Ahmed, 2003).

Characterization and Analysis

• Advanced techniques like electron impact mass spectrometry have been employed to differentiate isomeric oxo derivatives of tetrahydrothiazolo[3,2-a]pyrimidine, underlining the compound's significance in analytical chemistry for structural elucidation (Jeanneau‐Nicolle et al., 1993).

• Studies on structural modifications and supramolecular aggregation of thiazolo[3,2-a]pyrimidines offer insights into their conformational features. This research underscores the compound's importance in understanding molecular interactions and packing features in solid-state chemistry (Nagarajaiah & Begum, 2014).

Biological Activities

• The derivatives of this compound have shown promising biocidal properties against bacteria and fungi, demonstrating the compound's potential in developing antimicrobial agents (Youssef et al., 2011).

• Synthesized derivatives have also exhibited moderate anti-inflammatory activities, highlighting the compound's relevance in medicinal chemistry for the development of novel therapeutic agents (Tozkoparan et al., 1999).

• The compound has been used as a starting material for the synthesis of new potentially bioactive derivatives, underscoring its role as a precursor in the creation of pharmacologically active molecules (Ukrainets et al., 2017).

Advanced Applications

• The compound's derivatives have been synthesized using microwave-assisted methods, revealing its suitability for modern, efficient synthetic techniques, which is crucial in green chemistry and rapid drug discovery processes (Youssef & Amin, 2012).

• The compound has facilitated the creation of novel dihydrothiazolo[3,2-a]pyrimidinone derivatives, exemplifying its utility in generating new chemical entities with potential biological activities (Selby & Smith, 1989).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.